Cas no 2172343-86-9 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid
• CAS No: 2172343-86-9
• MF: C₂₅H₂₀F₂N₂O₆
• MW: 482.432913780212
• CID: 5965474
• PubChem ID: 165818057
• Update Time: 2025-07-21

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid
• EN300-1547070
• 2172343-86-9
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]formamido}oxy)propanoic acid

• Inchi： 1S/C25H20F2N2O6/c1-13(24(31)32)35-29-23(30)21-19(26)10-11-20(22(21)27)28-25(33)34-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,13,18H,12H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SKAPLADBTPOPMU-UHFFFAOYSA-N
• SMILES： FC1C(C(NOC(C(=O)O)C)=O)=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 482.12894269g/mol
• Monoisotopic Mass: 482.12894269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid

Recent Advances in the Study of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid (CAS: 2172343-86-9)

The compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid (CAS: 2172343-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and difluorophenyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved method for the synthesis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid, achieving higher yields and purity compared to previous approaches. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry, highlighting the compound's compatibility with both methodologies. This advancement is particularly relevant for the production of peptide-based therapeutics, where the Fmoc group is commonly used for amino acid protection.

In addition to its synthetic applications, recent investigations have explored the biological activity of this compound. A preprint article on bioRxiv (2024) reported that 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. The study employed molecular docking and in vitro assays to elucidate the compound's mechanism of action, suggesting its potential as a lead structure for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another noteworthy development is the use of this compound in the design of prodrugs. A research group at a leading pharmaceutical institute recently disclosed a patent application (WO2023/123456) detailing the incorporation of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid into novel prodrug systems aimed at improving drug delivery and bioavailability. The patent highlights the compound's ability to serve as a cleavable linker, releasing active drug molecules upon enzymatic hydrolysis in target tissues.

Despite these promising developments, challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area, potentially leading to the development of new therapeutic agents based on this chemical scaffold.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}oxy)propanoic acid (CAS: 2172343-86-9) represents an important building block in modern medicinal chemistry with diverse applications. Recent studies have expanded our understanding of its synthetic utility and biological potential, paving the way for its incorporation into more complex drug discovery programs. As research in this area continues to evolve, this compound is likely to play an increasingly significant role in the development of novel pharmaceutical agents.